Cas no 103028-56-4 (2-Chloro-1-(1H-indol-5-yl)ethanone)

• Product Name: 2-Chloro-1-(1H-indol-5-yl)ethanone
• CAS No: 103028-56-4
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• MDL: MFCD13183366
• CID: 125396
• PubChem ID: 70700595
• Update Time: 2025-10-30

2-Chloro-1-(1H-indol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(1H-indol-5-yl)-Ethanone
• Ketone, chloromethyl indol-5-yl
• 2-chloro-1-(1H-indol-5-yl)ethanone
• Ethanone,2-chloro-1-(1H-indol-5-yl)-
• 5-(Chloroacetyl)-1H-indole
• Ketone, chloromethyl indol-5-yl (6CI)
• 2-Chloro-1-(1H-indol-5-yl)ethan-1-one, 5-(2-Chloroethanoyl)-1H-indole
• Z1255362129
• 2-Chloro-1-(1H-indol-5-yl)ethan-1-one
• CS-0268052
• 5-chloroacetyl-indole
• EN300-1964710
• 103028-56-4
• DTXSID20743407
• F18720
• 2-Chloro-1-(1H-indol-5-yl)ethanone

• MDL： MFCD13183366
• Inchi： 1S/C10H8ClNO/c11-6-10(13)8-1-2-9-7(5-8)3-4-12-9/h1-5,12H,6H2
• InChI Key： VLDXWRZJHBIEMG-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC2=C(C=CN2)C=1)=O

Computed Properties

• Exact Mass: 49.99239
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 379.1±17.0 °C at 760 mmHg
• Flash Point: 183.0±20.9 °C
• PSA: 0
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Chloro-1-(1H-indol-5-yl)ethanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-Chloro-1-(1H-indol-5-yl)ethanone

Introduction to 2-Chloro-1-(1H-indol-5-yl)ethanone (CAS No. 103028-56-4)

2-Chloro-1-(1H-indol-5-yl)ethanone, also known by its CAS number 103028-56-4, is a versatile compound with significant applications in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique molecular structure, which includes a chloroethyl group attached to an indole ring. The indole scaffold is a fundamental building block in many biologically active molecules, making 2-Chloro-1-(1H-indol-5-yl)ethanone a valuable intermediate in the development of novel pharmaceuticals and research tools.

The chemical formula of 2-Chloro-1-(1H-indol-5-yl)ethanone is C₁₀H₈ClNO, and it has a molecular weight of approximately 199.63 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for a wide range of synthetic transformations and biological assays.

In recent years, the interest in 2-Chloro-1-(1H-indol-5-yl)ethanone has grown due to its potential as a precursor for the synthesis of indole derivatives with therapeutic properties. Indole-based compounds have been extensively studied for their roles in various biological processes, including neurotransmission, cell signaling, and enzyme inhibition. For instance, indole derivatives have shown promise in the treatment of neurological disorders, cancer, and inflammatory diseases.

A notable application of 2-Chloro-1-(1H-indol-5-yl)ethanone is in the synthesis of serotonin receptor ligands. Serotonin receptors are key targets in the development of drugs for mood disorders such as depression and anxiety. Research published in the Journal of Medicinal Chemistry has highlighted the importance of indole-based ligands in modulating serotonin receptor activity. By using 2-Chloro-1-(1H-indol-5-yl)ethanone as a starting material, chemists can efficiently synthesize compounds with high affinity and selectivity for specific serotonin receptor subtypes.

Beyond its role in medicinal chemistry, 2-Chloro-1-(1H-indol-5-yl)ethanone has also found applications in materials science. Indole derivatives are known for their photophysical properties, making them useful in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. The ability to fine-tune the electronic properties of these materials through structural modifications has led to significant advancements in display technology and energy-efficient lighting solutions.

The synthetic versatility of 2-Chloro-1-(1H-indol-5-yl)ethanone is another factor contributing to its popularity among researchers. The chloroethyl group can undergo various reactions, such as nucleophilic substitution and elimination, allowing for the introduction of diverse functional groups. This flexibility enables chemists to design and synthesize a wide array of indole derivatives with tailored biological activities or physical properties.

In addition to its synthetic utility, 2-Chloro-1-(1H-indol-5-yl)ethanone has been used as a probe molecule in biochemical studies. Its reactivity with thiols and other nucleophiles makes it a valuable tool for investigating protein-protein interactions and post-translational modifications. For example, researchers have utilized this compound to study the formation of disulfide bonds in proteins, which play crucial roles in protein folding and stability.

The safety profile of 2-Chloro-1-(1H-indol-5-yl)ethanone is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. It is recommended to work with this compound under well-controlled conditions and to follow standard laboratory safety protocols.

In conclusion, 2-Chloro-1-(1H-indol-5-yl)ethanone (CAS No. 103028-56-4) is a multifaceted compound with broad applications in medicinal chemistry, organic synthesis, materials science, and biochemical research. Its unique molecular structure and versatile reactivity make it an indispensable tool for scientists working on the development of new drugs, advanced materials, and fundamental biological processes. As research continues to uncover new uses for this compound, its importance in various scientific disciplines is likely to grow even further.